Cas no 88400-07-1 (7-Octen-5-yn-4-one, 1-hydroxy-8-methoxy-)

• Product name: 7-Octen-5-yn-4-one, 1-hydroxy-8-methoxy-
• CAS No: 88400-07-1
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• CID: 634125
• PubChem ID: 71408503

7-Octen-5-yn-4-one, 1-hydroxy-8-methoxy- Chemical and Physical Properties

Names and Identifiers

• 7-Octen-5-yn-4-one, 1-hydroxy-8-methoxy-
• 1-hydroxy-8-methoxyoct-7-en-5-yn-4-one
• DTXSID10828313
• 88400-07-1

• Inchi： InChI=1S/C9H12O3/c1-12-8-3-2-5-9(11)6-4-7-10/h3,8,10H,4,6-7H2,1H3
• InChI Key： VSVKHQUQRGKIII-UHFFFAOYSA-N
• SMILES： COC=CC#CC(=O)CCCO

Computed Properties

• Exact Mass: 168.078644241g/mol
• Monoisotopic Mass: 168.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 46.5Ų